Cas no 301163-44-0 (5-Ethoxy-1H-benzimidazole-2-sulfonic acid)

• Product Name: 5-Ethoxy-1H-benzimidazole-2-sulfonic acid
• CAS No: 301163-44-0
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• MDL: MFCD00965564
• CID: 4712319
• Update Time: 2024-11-26

5-Ethoxy-1H-benzimidazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-1H-benzimidazole-2-sulfonic acid
• BAS 00619389
• 6-ethoxy-1H-benzimidazole-2-sulfonic acid
• 1H-Benzimidazole-2-sulfonic acid, 6-ethoxy-
• Cambridge id 5658274
• STK498434
• 5-ethoxybenzimidazole-2-sulfonic acid
• ST089533
• 5-Ethoxy-1H-benzoimidazole-2-sulfonic acid
• 1H-benzimidazole-2-sulfonic acid, 5-ethoxy-
• 5-ETHOXY-1H-1,3-BENZODIAZOLE-2-SULFONIC ACID
• 5-Ethoxy-1H-benzimidazole-2-sulfonic acid

• MDL： MFCD00965564
• Inchi： 1S/C9H10N2O4S/c1-2-15-6-3-4-7-8(5-6)11-9(10-7)16(12,13)14/h3-5H,2H2,1H3,(H,10,11)(H,12,13,14)
• InChI Key： ZJBCFDFJDUTQLB-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OCC)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.5±0.1 g/cm3

5-Ethoxy-1H-benzimidazole-2-sulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles